Cas no 2138083-50-6 (2-(5-Bromo-2-ethylcyclohexyl)pyrazine)

• Product Name: 2-(5-Bromo-2-ethylcyclohexyl)pyrazine
• CAS No: 2138083-50-6
• MF: C₁₂H₁₇BrN₂
• MW: 269.180782079697
• CID: 5602633
• PubChem ID: 165498133
• Update Time: 2025-06-12

2-(5-Bromo-2-ethylcyclohexyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-ethylcyclohexyl)pyrazine
• EN300-1157527
• 2138083-50-6
• 2-(5-Bromo-2-ethylcyclohexyl)pyrazine

• Inchi： 1S/C12H17BrN2/c1-2-9-3-4-10(13)7-11(9)12-8-14-5-6-15-12/h5-6,8-11H,2-4,7H2,1H3
• InChI Key： KDLZSEDTMLTSKC-UHFFFAOYSA-N
• SMILES： BrC1CCC(CC)C(C2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 268.05751g/mol
• Monoisotopic Mass: 268.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(5-Bromo-2-ethylcyclohexyl)pyrazine

Recent Advances in the Study of 2-(5-Bromo-2-ethylcyclohexyl)pyrazine (CAS: 2138083-50-6)

The compound 2-(5-Bromo-2-ethylcyclohexyl)pyrazine (CAS: 2138083-50-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the efficient synthetic routes for 2-(5-Bromo-2-ethylcyclohexyl)pyrazine, with particular emphasis on optimizing yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its potential as a scaffold for further chemical modifications.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(5-Bromo-2-ethylcyclohexyl)pyrazine exhibits promising interactions with specific protein targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in animal models.

The pharmacological profile of 2-(5-Bromo-2-ethylcyclohexyl)pyrazine is also being explored in the context of central nervous system (CNS) disorders. Early data indicate its ability to cross the blood-brain barrier, making it a candidate for targeting neurological conditions. Researchers are particularly interested in its modulatory effects on neurotransmitter systems, which could pave the way for new treatments for diseases such as Parkinson's and Alzheimer's.

Despite these promising developments, challenges remain in the optimization of 2-(5-Bromo-2-ethylcyclohexyl)pyrazine for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity are currently under investigation. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these hurdles and accelerate the translation of this compound into therapeutic applications.

In conclusion, 2-(5-Bromo-2-ethylcyclohexyl)pyrazine (CAS: 2138083-50-6) represents a compelling area of research with significant potential for drug discovery. Continued exploration of its chemical and biological properties will be crucial in unlocking its full therapeutic value and advancing its development into clinically viable treatments.